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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

crucial safety and logistical information for the handling and disposal of DSPE-PEG1000-
YIGSR, a PEGylated lipid conjugated with the bioactive peptide YIGSR. The following

procedural guidance is designed to ensure laboratory safety and maintain the integrity of this

research material.

Immediate Safety and Handling Protocols
DSPE-PEG1000-YIGSR is a specialized reagent intended for research purposes, including the

construction of nanocarrier materials for drug delivery and studies related to cell adhesion.[1][2]

[3][4] While a specific Safety Data Sheet (SDS) for DSPE-PEG1000-YIGSR is not readily

available, an SDS for a similar DSPE-PEG-peptide conjugate indicates no particular hazards

associated with the compound. Nevertheless, standard laboratory precautions for handling

chemical and biological reagents are mandatory to minimize exposure and prevent

contamination.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential when handling DSPE-PEG1000-
YIGSR, which should be treated as a potential nanoparticle and bioactive substance. The

recommended PPE includes:
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PPE Category Item Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from accidental

splashes of solutions

containing the compound.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. It is advisable to

change gloves frequently and

immediately after any known

contamination.

Body Protection Laboratory coat
Prevents contamination of

personal clothing and skin.

Respiratory Protection

Not generally required for

solutions. Use a certified

respirator (e.g., N95) if

handling the lyophilized

powder and there is a risk of

generating dust.

Minimizes the risk of inhaling

airborne particles of the

lyophilized powder.

Engineering Controls
To further mitigate risks, the following engineering controls should be implemented:

Ventilation: Handle DSPE-PEG1000-YIGSR in a well-ventilated area. For procedures that

may generate aerosols or when handling the lyophilized powder, a chemical fume hood is

recommended.

Safety Equipment: An eyewash station and safety shower should be readily accessible in the

laboratory.

Operational Plan: From Receipt to Use
Proper handling and storage are critical to maintain the stability and bioactivity of DSPE-
PEG1000-YIGSR.
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Receiving and Storage
DSPE-PEG1000-YIGSR is typically supplied as a white to off-white solid or a viscous liquid,

depending on the molecular weight of the PEG component.[1] Upon receipt, the material

should be stored under the following conditions:

Parameter Condition Rationale

Temperature -20°C

Recommended for long-term

stability and to prevent

degradation.[5]

Environment Dry and sealed container

Protects the compound from

moisture, which can

compromise its integrity.[1]

Light Protected from light
Minimizes potential photo-

degradation.

Before use, allow the container to equilibrate to room temperature before opening to prevent

condensation of moisture onto the product.[6]

Preparation of Solutions
DSPE-PEG1000-YIGSR is soluble in common organic solvents such as chloroform,

dichloromethane, and DMSO.[1] When preparing solutions, adhere to the following best

practices:

Work in a sterile environment, such as a laminar flow hood, to prevent microbial

contamination.[7]

Use high-purity solvents.

For aqueous solutions, use sterile, nuclease-free water or an appropriate buffer.

Once reconstituted, peptide solutions should be stored at 4°C for short-term use (up to a

week) or aliquoted and frozen at -20°C or -80°C for long-term storage to avoid repeated

freeze-thaw cycles.[6][8]
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The following workflow outlines the key steps for the safe handling of DSPE-PEG1000-YIGSR:

Receiving and Storage

Solution Preparation

Experimental Use

Disposal

Receive Shipment

Inspect Container for Damage

Store at -20°C in a Dry, Dark Place

Equilibrate to Room Temperature

Weigh Lyophilized Powder (in fume hood if necessary)

Dissolve in Appropriate Solvent

Aliquot for Single Use

Store Aliquots at -20°C or -80°C

Use in Experiment

Liquid Waste Collection Solid Waste Collection

Dispose via Approved Chemical Waste Channels

Click to download full resolution via product page
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Figure 1. A workflow for the safe handling of DSPE-PEG1000-YIGSR.

Disposal Plan
Proper disposal of unused DSPE-PEG1000-YIGSR and associated waste is crucial to ensure

environmental safety and regulatory compliance.

Waste Segregation and Collection
Solid Waste: Contaminated solid waste, including gloves, pipette tips, and empty vials,

should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of DSPE-PEG1000-YIGSR and contaminated solvents

should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do

not pour peptide solutions or reagents down the drain.[8]

Decontamination and Final Disposal
All work surfaces and equipment should be decontaminated with an appropriate cleaning agent

after handling the compound. All waste materials must be disposed of through the institution's

approved chemical or hazardous waste disposal program, in accordance with local, state, and

federal regulations.

The logical flow for the disposal of DSPE-PEG1000-YIGSR waste is as follows:
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Figure 2. A logical relationship diagram for the disposal of DSPE-PEG1000-YIGSR waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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